Cas no 1805623-36-2 (5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805623-36-2
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4892452
• Update Time: 2025-07-25

5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-7-5(14)4(8(11,12)13)3(2-15-7)6(9)10/h2,6H,1H3
• InChI Key： NSPGPEFHZNPBMR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805623-36-2)

5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine, identified by its CAS number 1805623-36-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its substitution pattern involving fluorine, iodine, and methoxy groups, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine consists of a pyridine core substituted with several functional groups. The presence of two fluorine atoms at the 5-position (difluoromethyl group), an iodine atom at the 3-position, a methoxy group at the 2-position, and another trifluoromethyl group at the 4-position makes this compound a structurally complex and electronically rich molecule. Such a substitution pattern is strategically designed to enhance interactions with biological targets, making it a valuable scaffold for designing novel pharmacophores.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. The difluoromethyl group, in particular, is known for its ability to improve metabolic resistance against cytochrome P450 enzymes, while the trifluoromethyl group often enhances binding interactions at protein targets. The iodo substituent at the 3-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing more complex molecular architectures.

The methoxy group at the 2-position introduces polarity to the molecule, which can influence solubility and cell membrane permeability—critical factors in drug design. The combination of these substituents makes 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine a versatile building block for medicinal chemists seeking to develop new therapeutic agents. Its unique electronic and steric properties allow it to interact with biological macromolecules in diverse ways, potentially leading to applications across multiple therapeutic areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of biologically active molecules. Researchers have leveraged similar pyridine scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism, infectious diseases, and inflammatory disorders. The structural motifs present in 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine align well with known pharmacophores found in approved drugs and lead compounds under investigation.

Recent studies have highlighted the role of fluorinated heterocycles in modulating receptor binding affinities. For instance, derivatives of pyridine with fluorine substituents have been shown to enhance binding to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The electronic effects induced by the difluoromethyl, trifluoromethyl, and iodo groups can fine-tune the interactions between the molecule and its biological target, potentially leading to improved drug efficacy and selectivity.

The synthetic accessibility of 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine also contributes to its appeal in drug discovery programs. The presence of the iodine atom facilitates palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular framework. This feature is particularly valuable in high-throughput screening campaigns where rapid access to structurally diverse libraries is essential for identifying lead compounds.

In addition to its role as a synthetic intermediate, this compound may also serve as a starting point for exploring novel chemical reactions or methodologies. The combination of electron-withdrawing (fluoro and trifluoromethyl) and electron-donating (methoxy) groups creates a dynamic electronic environment that could be exploited for developing new catalytic systems or reaction pathways.

The growing emphasis on structure-based drug design has further underscored the importance of fluorinated pyridines like 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, are increasingly used to predict how these molecules will interact with biological targets. These studies not only help refine lead optimization strategies but also provide insights into the structural determinants of bioactivity.

From a broader perspective, the development of new heterocyclic compounds like this one reflects the ongoing evolution of pharmaceutical chemistry toward more sophisticated molecular designs. The integration of fluorinated moieties into heterocyclic frameworks continues to be a fertile ground for innovation, offering opportunities to address unmet medical needs with novel therapeutic agents.

The future prospects for 5-(Difluoromethyl)-3-iodo-2-methoxy-4-(trifluoromethyl)pyridine are promising, given its structural versatility and potential applications in multiple drug discovery initiatives. As research progresses, it is likely that new derivatives will be synthesized and evaluated for their biological activity across various disease indications. The compound’s unique combination of functional groups positions it as a valuable asset in any medicinal chemistry toolbox.